Cas no 58585-84-5 (1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-
• CAS No: 58585-84-5
• MF: C₁₅H₉NO₄
• MW: 267.236263990402
• CID: 1611660
• PubChem ID: 792579
• Update Time: 2025-04-21

1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-
• (1,3-dioxoisoindol-2-yl) benzoate
• 1,3-Dioxoisoindolin-2-yl benzoate
• DTXSID30355151
• AKOS003288789
• F71367
• SR-01000201891
• STK067378
• EN300-6513317
• Oprea1_098127
• 2-(benzoyloxy)-1H-isoindole-1,3(2H)-dione
• 58585-84-5
• 2-[(phenylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
• SCHEMBL491136
• SR-01000201891-1
• 1,3-DIOXOISOINDOL-2-YL BENZOATE
• N-benzoyloxyphthalimide
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl benzoate

• Inchi： 1S/C15H9NO4/c17-13-11-8-4-5-9-12(11)14(18)16(13)20-15(19)10-6-2-1-3-7-10/h1-9H
• InChI Key： PSXVVEFTUBMHJR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 267.05317
• Monoisotopic Mass: 267.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68